(3aS,6aR)-3-[2-(4-methoxyphenyl)ethyl]-5-(pyridine-3-carbonyl)-3a,4,6,6a-tetrahydropyrrolo[3,4-d][1,3]oxazol-2-one

• IUPAC Name: (3aS,6aR)-3-[2-(4-methoxyphenyl)ethyl]-5-(pyridine-3-carbonyl)-3a,4,6,6a-tetrahydropyrrolo[3,4-d][1,3]oxazol-2-one
• InChI: InChI=1S/C20H21N3O4/c1-26-16-6-4-14(5-7-16)8-10-23-17-12-22(13-18(17)27-20(23)25)19(24)15-3-2-9-21-11-15/h2-7,9,11,17-18H,8,10,12-13H2,1H3/t17-,18+/m0/s1
• InChI Key: LPJGBDUTSDTBBQ-ZWKOTPCHSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCN2C3CN(CC3OC2=O)C(=O)C4=CN=CC=C4
• Isomeric SMILES: COC1=CC=C(C=C1)CCN2[C@H]3CN(C[C@H]3OC2=O)C(=O)C4=CN=CC=C4
• Molecular Formula: C20H21N3O4
• Molecular Weight: 367.4 g/mol

Description

(3aS,6aR)-3-[2-(4-methoxyphenyl)ethyl]-5-(pyridine-3-carbonyl)-3a,4,6,6a-tetrahydropyrrolo[3,4-d][1,3]oxazol-2-one is a useful research compound. Its molecular formula is C20H21N3O4 and its molecular weight is 367.4 g/mol. The purity is usually 95%.
The exact mass of the compound (3aS*,6aR*)-3-[2-(4-methoxyphenyl)ethyl]-5-(pyridin-3-ylcarbonyl)hexahydro-2H-pyrrolo[3,4-d][1,3]oxazol-2-one is 367.15320616 g/mol and the complexity rating of the compound is 549. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

The compound has been the focus of studies aiming at synthesizing novel chemical structures with potential biological activities. For instance, researchers have developed polynuclear pyrido[1',2':2,3][1,2,4]triazolo[1,5-c]quinazolines and thiazolo[3',2':2,3][1,2,4]triazolo[1,5-a]pyridines starting from related pyrrolo[3,4-d][1,3]oxazolone derivatives. These compounds were synthesized to evaluate their antimicrobial activities, highlighting the chemical's role as a precursor in developing new antimicrobial agents (El‐Kazak & Ibrahim, 2013).

Potential Applications

The compound's derivatives have been explored for various applications, including their use in organic semiconductors due to their photophysical properties. Research has shown that modifications in the substituents of the phenyl ring can significantly impact the absorption, excitation spectra, and fluorescence quantum yields, suggesting their utility in electronic and optoelectronic devices (Briseño-Ortega et al., 2018).

Another area of application is in the field of medicinal chemistry, where derivatives of this compound have been synthesized and evaluated for antimicrobial and antiviral properties. For example, studies have developed fused pyrazoles and their ethoxyphthalimide derivatives, showcasing the compound's versatility in generating bioactive molecules for pharmaceutical research (Joshi et al., 2010).